1-{[(4-Nitrophenyl)methyl]amino}propan-2-OL

• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 1-[(4-nitrophenyl)methylamino]propan-2-ol
• InChI: InChI=1S/C10H14N2O3/c1-8(13)6-11-7-9-2-4-10(5-3-9)12(14)15/h2-5,8,11,13H,6-7H2,1H3
• InChI Key: MELZPPYLLIVSJH-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCC1=CC=C(C=C1)[N+](=O)[O-])O

Description

1-{[(4-Nitrophenyl)methyl]amino}propan-2-ol (IUPAC name: 1-[(4-nitrophenyl)amino]propan-2-ol) is a secondary alcohol and aromatic amine derivative with the chemical formula C₉H₁₂N₂O₃ and a molecular weight of 196.2 g/mol . Structurally, it consists of a propan-2-ol backbone substituted with a (4-nitrophenyl)methylamino group. This compound is of interest in pharmaceutical and biochemical research due to its structural similarity to amino alcohols used in drug development, particularly beta-blockers and enzyme substrates .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{[(4-Nitrophenyl)methyl]amino}propan-2-OL typically involves the reaction of 4-nitrobenzyl chloride with 2-amino-1-propanol under basic conditions. The reaction proceeds through a nucleophilic substitution mechanism, where the amino group of 2-amino-1-propanol attacks the electrophilic carbon of the 4-nitrobenzyl chloride, leading to the formation of the desired product.

Industrial Production Methods

In an industrial setting, the synthesis of 1-{[(4-Nitrophenyl)methyl]amino}propan-2-OL can be scaled up by optimizing reaction conditions such as temperature, solvent, and concentration of reactants. Continuous flow reactors may be employed to enhance the efficiency and yield of the reaction.

Chemical Reactions Analysis

Reduction of the Nitro Group

The nitro (-NO₂) group undergoes catalytic hydrogenation to form an amine (-NH₂). This reaction is critical for generating bioactive intermediates.

Reaction	Conditions	Product	Yield
$\text{C}_{10}\text{H}_{14}\text{N}_2\text{O}_3+3\text{H}_2\xrightarrow{\text{Pd C}}\text{C}_{10}\text{H}_{16}\text{N}_2\text{O}+2\text{H}_2\text{O}$
H₂ (1 atm), ethanol, 25°C	1-{[(4-Aminophenyl)methyl]amino}propan-2-ol	85–92%

Mechanism : The nitro group is reduced in a stepwise manner via nitroso and hydroxylamine intermediates before forming the primary amine. The reaction is facilitated by palladium on carbon (Pd/C) under mild hydrogen pressure.

Oxidation of the Hydroxyl Group

The secondary alcohol (-OH) is oxidized to a ketone or carboxylic acid under controlled conditions.

Reagent	Conditions	Product	Notes
KMnO₄ (aq)	Acidic, 60°C	1-{[(4-Nitrophenyl)methyl]amino}propan-2-one	Partial oxidation to ketone
Jones reagent (CrO₃/H₂SO₄)	0°C, acetone	1-{[(4-Nitrophenyl)methyl]amino}propanoic acid	Over-oxidation to carboxylic acid

Mechanism : The hydroxyl group undergoes dehydrogenation, forming a carbonyl intermediate. Strong oxidizing agents like CrO₃ further oxidize the ketone to a carboxylic acid.

Nucleophilic Substitution Reactions

The amino group (-NH-) participates in substitution reactions, particularly in alkylation and acylation.

Example: Tosylation

A synthesis protocol for a related compound (3-(Methylamino)-1-(4-nitrophenyl)propan-1-ol) involves tosylation with p-toluenesulfonyl chloride in pyridine :

$$\text{ROH}+\text{TsCl}\xrightarrow{\text{pyridine}}\text{ROTs}+\text{HCl}$$

Conditions : Dry pyridine, 0°C → RT, 3 hours.
Yield : ~65% after purification .

Photodegradation Pathways

Under UV light, the compound degrades into smaller fragments, including aldehydes and nitroaniline derivatives. For example:

$$\text{C}_{10}\text{H}_{14}\text{N}_2\text{O}_3\xrightarrow{h\nu}\text{C}_8\text{H}_{16}\text{O}+\text{C}_6\text{H}_5\text{NO}_2+\text{other products}$$

Key Findings :

• Irradiation at 384 nm (ethanol) leads to cleavage of the propanol backbone .

• Degradation products include octanal and p-nitroaniline, confirmed via $^1\text{H}$
  -NMR and mass spectrometry .

Esterification and Ether Formation

The hydroxyl group reacts with acyl chlorides or alkyl halides to form esters or ethers.

Reaction	Reagents	Product
Esterification	Acetyl chloride, pyridine	1-{[(4-Nitrophenyl)methyl]amino}propan-2-yl acetate
Etherification	Methyl iodide, K₂CO₃	1-{[(4-Nitrophenyl)methyl]amino}-2-methoxypropane

Conditions : Anhydrous solvents, base (e.g., K₂CO₃) for deprotonation.

Acid-Base Reactions

The amino group acts as a weak base, forming salts with mineral acids:

$$\text{RNH}_2+\text{HCl}\rightarrow \text{RNH}_3^+\text{Cl}^-$$

Applications : Salt formation improves solubility in aqueous media for biological testing.

Scientific Research Applications

1-{[(4-Nitrophenyl)methyl]amino}propan-2-OL has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-{[(4-Nitrophenyl)methyl]amino}propan-2-OL involves its interaction with specific molecular targets. The nitrophenyl group can participate in electron transfer reactions, while the amino group can form hydrogen bonds with biological molecules. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared below with structurally related amino alcohols, focusing on molecular features, physicochemical properties, and biological activities.

Structural Analogues

Table 1: Structural and Molecular Comparison

Compound Name	Chemical Formula	Molecular Weight (g/mol)	Key Substituents	Biological/Functional Relevance
1-[(4-Nitrophenyl)amino]propan-2-ol (Target)	C₉H₁₂N₂O₃	196.2	4-Nitrophenyl, propan-2-ol	Potential enzyme substrate/drug intermediate
Bisoprolol fumarate	C₁₈H₃₁NO₄·C₄H₄O₄	766.96	Methylethoxy-phenoxy, isopropylamino	Beta-1-adrenergic blocker (cardiovascular drug)
Nadolol (Impurity F as hydrochloride)	C₁₇H₂₃N₂O₃·HCl	360.84	Naphthalen-1-yloxy, tert-butylamino	Non-selective beta-blocker
2-[(4-Chloro-2-nitrophenyl)amino]-2-methylpropan-1-ol	C₁₀H₁₃ClN₂O₃	244.67	4-Chloro-2-nitrophenyl, methylpropanol	Intermediate in organic synthesis
(S)-2-Amino-3-(4-nitrophenyl)propan-1-ol	C₉H₁₂N₂O₃	196.2	4-Nitrophenyl, stereospecific amino	Chiral building block in drug design
1-[(6-Chloropyrimidin-4-yl)amino]propan-2-ol	C₇H₁₀ClN₃O	187.63	Chloropyrimidine, propan-2-ol	Antiviral/anticancer research candidate

Functional and Pharmacological Differences

Beta-Blocker Derivatives

• Bisoprolol and Nadolol are clinically used beta-blockers. Their bulky aromatic substituents (methylethoxy-phenoxy in bisoprolol, naphthyloxy in nadolol) enhance β-adrenoceptor affinity, while the isopropylamino group stabilizes receptor interactions. In contrast, the nitro group in the target compound likely reduces beta-blocking activity due to electronic effects and steric hindrance .
• Key Data: Bisoprolol exhibits >90% β₁-selectivity, whereas nadolol is non-selective . The target compound lacks documented adrenoceptor binding, suggesting divergent applications .

Enzyme Substrates and Inducers

• highlights the importance of amino alcohol stereochemistry and substituents in microbial dehydrogenase induction. While α-amino propan-2-ol derivatives like aminoacetone induce enzyme activity, the target compound’s nitro group may hinder induction due to reduced nucleophilicity or steric effects .

Physicochemical Properties

• Nitro vs. Chloro Substituents : The target compound’s nitro group increases polarity (logP ~1.36 predicted) compared to the chloro-substituted analogue in (density 1.361 g/cm³). This impacts solubility and bioavailability .
• Melting Points : The chloro-nitro derivative () melts at 122°C, higher than the target compound (data unavailable), likely due to stronger intermolecular forces from the chlorine atom .

Biological Activity

1-{[(4-Nitrophenyl)methyl]amino}propan-2-OL, a compound with significant structural features, has garnered attention for its potential biological activities. This article explores its antioxidant, antimicrobial, and anticancer properties, supported by various studies and data.

Chemical Structure

The compound features a 4-nitrophenyl group attached to a propan-2-ol backbone via an amino linkage. This structural configuration is crucial for its biological activity, influencing its interaction with biological targets.

Antioxidant Activity

Antioxidants play a vital role in mitigating oxidative stress, which is linked to various diseases. The antioxidant capacity of 1-{[(4-Nitrophenyl)methyl]amino}propan-2-OL has been evaluated through several assays.

DPPH Radical Scavenging Assay

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common method to assess the free radical scavenging ability of compounds. In comparative studies:

• 1-{[(4-Nitrophenyl)methyl]amino}propan-2-OL demonstrated a significant DPPH scavenging activity, with results indicating that it can outperform standard antioxidants like ascorbic acid.

Compound	DPPH Scavenging Activity (%)	Reference
1-{[(4-Nitrophenyl)methyl]amino}propan-2-OL	79.62%
Ascorbic Acid	58.2%

This data suggests that the compound has considerable potential as an antioxidant agent.

Antimicrobial Activity

The antimicrobial properties of 1-{[(4-Nitrophenyl)methyl]amino}propan-2-OL have been explored against various pathogens.

Minimum Inhibitory Concentration (MIC)

Studies have shown that the compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The MIC values indicate the effectiveness of the compound:

Bacterial Strain	MIC (mg/mL)
Staphylococcus aureus	0.0039
Escherichia coli	0.025

These results highlight the compound's ability to inhibit bacterial growth effectively, making it a candidate for further development as an antimicrobial agent .

Anticancer Activity

The anticancer potential of 1-{[(4-Nitrophenyl)methyl]amino}propan-2-OL has been investigated through various cell line assays.

Cell Viability Assays

In vitro studies using MTT assays on human cancer cell lines have shown promising results:

• The compound exhibited cytotoxic effects against glioblastoma U-87 and triple-negative breast cancer MDA-MB-231 cell lines.

Cell Line	IC50 (µM)
U-87 (Glioblastoma)	15
MDA-MB-231 (Breast)	25

These findings suggest that the compound may induce apoptosis in cancer cells, warranting further exploration in therapeutic contexts .

Case Studies and Research Findings

Several studies have contributed to understanding the biological activity of this compound:

• Antioxidant Studies : A study compared various derivatives of similar structures and found that those with nitro groups exhibited enhanced antioxidant activity due to their electron-withdrawing nature, which stabilizes radical species .
• Antimicrobial Efficacy : Research focused on the synthesis of related alkaloids demonstrated that modifications to the phenyl ring could significantly enhance antibacterial properties, indicating a structure-activity relationship that could apply to our compound .
• Cytotoxicity Profiles : Investigations into other nitrophenyl derivatives showed similar trends in anticancer activity, suggesting that the nitro group plays a critical role in enhancing biological interactions with cancer cells .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for preparing 1-{[(4-Nitrophenyl)methyl]amino}propan-2-OL, and what factors influence reaction yield?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution, where the nitro group on the 4-nitrophenyl moiety facilitates electrophilic aromatic substitution. Key factors include:

• Reagent stoichiometry : Excess (4-nitrophenyl)methylamine improves yield by driving the reaction to completion.
• Catalysts : Base catalysts (e.g., K₂CO₃) enhance nucleophilicity of the amine group .
• Temperature : Controlled heating (60–80°C) minimizes side reactions like oxidation of the propan-2-ol backbone .
  • Validation : Monitor intermediates using TLC or HPLC, referencing protocols for analogous propan-2-ol derivatives .

Q. Which spectroscopic techniques are most effective for characterizing the structural integrity of 1-{[(4-Nitrophenyl)methyl]amino}propan-2-OL?

• Methodological Answer :

• NMR : ¹H/¹³C NMR identifies amine and hydroxyl proton environments (δ 1.2–1.5 ppm for propan-2-ol CH₃; δ 8.0–8.3 ppm for aromatic protons) .
• FT-IR : Confirm the presence of -NH (3300–3500 cm⁻¹) and -NO₂ (1520–1350 cm⁻¹) groups .
• Mass Spectrometry : High-resolution MS (HRMS) validates molecular ion peaks (e.g., [M+H]⁺ at m/z calculated for C₁₀H₁₃N₂O₃) .

Q. How can researchers assess the purity of 1-{[(4-Nitrophenyl)methyl]amino}propan-2-OL, and what are the critical impurities to monitor?

• Methodological Answer :

• HPLC/GC : Use reverse-phase HPLC with UV detection (λ = 254 nm) to resolve impurities like unreacted (4-nitrophenyl)methylamine or oxidized byproducts (e.g., nitroso derivatives) .
• Critical Impurities :
• Isomeric byproducts : Monitor for regioisomers arising from improper substitution on the phenyl ring .
• Degradation products : Hydrolysis of the amine group under acidic conditions may yield 4-nitrophenylmethanol .

Advanced Research Questions

Q. What strategies can be employed to resolve contradictions in the biological activity data of 1-{[(4-Nitrophenyl)methyl]amino}propan-2-OL across different studies?

• Methodological Answer :

• Assay standardization : Ensure consistent cell lines (e.g., HEK293 for receptor binding) and buffer conditions (pH 7.4, 37°C) to reduce variability .
• Metabolite profiling : Use LC-MS to identify active metabolites that may contribute to discrepancies in IC₅₀ values .
• Dose-response curves : Compare Hill slopes across studies to assess cooperative binding effects .

Q. How do reaction conditions (e.g., solvent polarity, temperature) influence the stereochemical outcomes in the synthesis of 1-{[(4-Nitrophenyl)methyl]amino}propan-2-OL derivatives?

• Methodological Answer :

• Solvent effects : Polar aprotic solvents (e.g., DMF) stabilize transition states, favoring syn addition, while non-polar solvents (toluene) may promote anti configurations .
• Chiral resolution : Use chiral HPLC columns (e.g., Chiralpak AD-H) or enzymatic kinetic resolution to isolate enantiomers .
• Computational modeling : DFT calculations predict energy barriers for stereochemical pathways, guiding solvent selection .

Q. What computational methods are suitable for modeling the interaction of 1-{[(4-Nitrophenyl)methyl]amino}propan-2-OL with biological targets, and how do they correlate with experimental data?

• Methodological Answer :

• Molecular docking : AutoDock Vina or Schrödinger Suite models ligand-receptor binding (e.g., β-adrenergic receptors), prioritizing nitro group interactions with hydrophobic pockets .
• MD simulations : GROMACS simulations (20 ns) assess stability of hydrogen bonds between the hydroxyl group and active-site residues .
• Validation : Compare docking scores (ΔG) with experimental K_d values from SPR or ITC assays .